Cas no 865545-40-0 (N-(2E)-3-ethyl-2H,3H-naphtho2,1-d1,3thiazol-2-ylidene-4-fluorobenzamide)

• Product Name: N-(2E)-3-ethyl-2H,3H-naphtho2,1-d1,3thiazol-2-ylidene-4-fluorobenzamide
• CAS No: 865545-40-0
• MF: C₂₀H₁₅FN₂OS
• MW: 350.409306764603
• CID: 6486080
• Update Time: 2025-10-21

N-(2E)-3-ethyl-2H,3H-naphtho2,1-d1,3thiazol-2-ylidene-4-fluorobenzamide Chemical and Physical Properties

Names and Identifiers

• N-(2E)-3-ethyl-2H,3H-naphtho2,1-d1,3thiazol-2-ylidene-4-fluorobenzamide
• (E)-N-(3-ethylnaphtho[2,1-d]thiazol-2(3H)-ylidene)-4-fluorobenzamide
• Benzamide, N-(3-ethylnaphtho[2,1-d]thiazol-2(3H)-ylidene)-4-fluoro-

• Inchi： 1S/C20H15FN2OS/c1-2-23-17-12-9-13-5-3-4-6-16(13)18(17)25-20(23)22-19(24)14-7-10-15(21)11-8-14/h3-12H,2H2,1H3
• InChI Key： BQCRFJAPRPLSLJ-UHFFFAOYSA-N
• SMILES： C(N=C1N(CC)C2=CC=C3C(=C2S1)C=CC=C3)(=O)C1=CC=C(F)C=C1

Experimental Properties

• Density: 1.29±0.1 g/cm3(Predicted)
• Boiling Point: 538.6±52.0 °C(Predicted)
• pka: -0.44±0.20(Predicted)

Additional information on N-(2E)-3-ethyl-2H,3H-naphtho2,1-d1,3thiazol-2-ylidene-4-fluorobenzamide

Comprehensive Overview of N-(2E)-3-ethyl-2H,3H-naphtho[2,1-d][1,3]thiazol-2-ylidene-4-fluorobenzamide (CAS No. 865545-40-0)

N-(2E)-3-ethyl-2H,3H-naphtho[2,1-d][1,3]thiazol-2-ylidene-4-fluorobenzamide (CAS No. 865545-40-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This compound, characterized by its unique naphthothiazole core and fluorobenzamide moiety, exhibits promising properties for applications in drug discovery and advanced material development. Researchers are particularly interested in its potential as a kinase inhibitor or fluorescence probe, aligning with current trends in targeted cancer therapy and bioimaging technologies.

The structural complexity of 865545-40-0 makes it a fascinating subject for structure-activity relationship (SAR) studies. Its ethyl-substituted naphthothiazole scaffold provides a rigid framework that can enhance binding affinity to biological targets, while the 4-fluorobenzamide group offers opportunities for further derivatization. This combination has led to investigations into its potential as a selective enzyme modulator, particularly in the context of neurodegenerative diseases and metabolic disorders, which are among the most searched health topics in scientific databases.

Recent studies have explored the photophysical properties of N-(2E)-3-ethyl-2H,3H-naphtho[2,1-d][1,3]thiazol-2-ylidene-4-fluorobenzamide, revealing interesting characteristics for optoelectronic applications. The compound's extended π-conjugation system and fluorine substitution contribute to its potential use in organic light-emitting diodes (OLEDs) and solar cell technologies, addressing the growing demand for sustainable energy solutions. These applications align with frequent search queries about green chemistry and renewable energy materials.

From a synthetic chemistry perspective, the preparation of CAS 865545-40-0 involves sophisticated heterocyclic condensation reactions and Schiff base formation techniques. The compound's purity and stability are crucial factors for research applications, prompting numerous investigations into optimal storage conditions and analytical methods. These aspects are particularly relevant to laboratory professionals who frequently search for compound handling protocols and characterization techniques.

The pharmacological potential of N-(2E)-3-ethyl-2H,3H-naphtho[2,1-d][1,3]thiazol-2-ylidene-4-fluorobenzamide has been explored in computational studies, with molecular docking simulations suggesting interactions with various protein targets. This aligns with current interests in computer-aided drug design and virtual screening approaches, which have become increasingly popular search topics among medicinal chemists. The compound's drug-like properties and ADME characteristics make it a valuable candidate for further investigation in these areas.

In material science applications, the thermal stability and solubility profile of 865545-40-0 have been subjects of recent studies. Researchers are examining its compatibility with various polymer matrices and potential for creating functional coatings, responding to industry demands for advanced material solutions. These investigations address common search queries about specialty chemicals and performance materials in industrial applications.

Quality control aspects of N-(2E)-3-ethyl-2H,3H-naphtho[2,1-d][1,3]thiazol-2-ylidene-4-fluorobenzamide production have gained attention, with analytical methods such as HPLC, NMR, and mass spectrometry being optimized for precise characterization. This reflects the broader scientific community's focus on analytical method validation and quality assurance protocols, which are frequent search terms in chemical databases and research forums.

The environmental fate and biodegradation pathways of CAS 865545-40-0 are emerging research areas, particularly in light of growing concerns about chemical sustainability. Studies investigating its ecotoxicological profile and potential green synthesis methods respond to increasing search trends related to environmentally friendly chemistry and green alternatives in industrial processes.

Future research directions for N-(2E)-3-ethyl-2H,3H-naphtho[2,1-d][1,3]thiazol-2-ylidene-4-fluorobenzamide may explore its potential in combination therapies or as a molecular scaffold for library development. These prospects align with current pharmaceutical industry trends toward polypharmacology and fragment-based drug discovery, which are hot topics in medicinal chemistry searches and scientific publications.